Cas no 1578246-63-5 (8-Chloro-2-(methylsulfonyl)pyrido[3,4-d]pyrimidine)

• Product Name: 8-Chloro-2-(methylsulfonyl)pyrido[3,4-d]pyrimidine
• CAS No: 1578246-63-5
• MF: C₈H₆ClN₃O₂S
• MW: 243.670138835907
• MDL: MFCD29058729
• CID: 4827697
• PubChem ID: 89996157
• Update Time: 2025-05-22

8-Chloro-2-(methylsulfonyl)pyrido[3,4-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 8-Chloro-2-methanesulfonyl-pyrido[3,4-d]pyrimidine
• 8-Chloro-2-(methylsulfonyl)pyrido[3,4-d]pyrimidine
• 8-chloro-2-methylsulfonylpyrido[3,4-d]pyrimidine
• PS-18645
• SY323218
• 8-chloro-2-methylsulfonyl-pyrido[3,4-d]pyrimidine
• 1578246-63-5
• MFCD29058729
• SWDQPJHFRZZXDQ-UHFFFAOYSA-N
• AKOS027329246
• SCHEMBL15507951
• 8-Chloro-2-methanesulfonylpyrido[3,4-d]pyrimidine

• MDL： MFCD29058729
• Inchi： 1S/C8H6ClN3O2S/c1-15(13,14)8-11-4-5-2-3-10-7(9)6(5)12-8/h2-4H,1H3
• InChI Key： SWDQPJHFRZZXDQ-UHFFFAOYSA-N
• SMILES： ClC1C2=C(C=CN=1)C=NC(=N2)S(C)(=O)=O

Computed Properties

• Exact Mass: 242.9869253g/mol
• Monoisotopic Mass: 242.9869253g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 81.2

Additional information on 8-Chloro-2-(methylsulfonyl)pyrido[3,4-d]pyrimidine

8-Chloro-2-(methylsulfonyl)pyrido[3,4-d]pyrimidine: A Comprehensive Overview

The compound with CAS No. 1578246-63-5, known as 8-Chloro-2-(methylsulfonyl)pyrido[3,4-d]pyrimidine, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of pyrido[3,4-d]pyrimidines, which are heterocyclic aromatic compounds with a fused pyridine and pyrimidine ring system. The presence of a chlorine substituent at the 8th position and a methylsulfonyl group at the 2nd position imparts unique electronic and steric properties to the molecule, making it a valuable compound for various applications.

Recent studies have highlighted the potential of 8-Chloro-2-(methylsulfonyl)pyrido[3,4-d]pyrimidine as a lead compound in drug discovery efforts targeting cancer and neurodegenerative diseases. The methylsulfonyl group is known to enhance bioavailability and stability, while the chlorine substituent contributes to the molecule's ability to interact with specific biological targets, such as protein kinases and receptors. Researchers have demonstrated that this compound exhibits potent inhibitory activity against key enzymes involved in disease progression, making it a promising candidate for further preclinical development.

In addition to its medicinal applications, 8-Chloro-2-(methylsulfonyl)pyrido[3,4-d]pyrimidine has shown potential in materials science as a building block for advanced functional materials. Its rigid aromatic structure and electron-withdrawing substituents make it suitable for applications in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). Recent advancements in synthetic methodologies have enabled the scalable production of this compound, facilitating its integration into cutting-edge material systems.

The synthesis of 8-Chloro-2-(methylsulfonyl)pyrido[3,4-d]pyrimidine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the pyrido[3,4-d]pyrimidine core through cyclization reactions, followed by selective substitution to introduce the chlorine and methylsulfonyl groups. Researchers have optimized these steps to achieve high yields and excellent purity, ensuring the compound's suitability for both laboratory studies and industrial applications.

From an environmental standpoint, the production and handling of 8-Chloro-2-(methylsulfonyl)pyrido[3,4-d]pyrimidine are conducted under strict safety protocols to minimize any potential impact on human health or the environment. The compound's stability and low toxicity profile make it an ideal choice for various industrial processes without posing significant risks associated with hazardous chemicals or regulated substances.

In conclusion, 8-Chloro-2-(methylsulfonyl)pyrido[3,4-d]pyrimidine stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with its favorable pharmacokinetic properties and compatibility with modern synthetic techniques, positions it as a valuable asset in both academic research and industrial development. As ongoing research continues to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.